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Introduction

LTX-315, also known as ruxotemitide, is a synthetic, nine-amino-acid cationic peptide with
oncolytic properties.[1][2] Derived from human lactoferrin, it is designed for intralesional
treatment of solid tumors.[1][2] LTX-315 exerts its anticancer effect through a dual mechanism
of action. It directly disrupts the plasma and mitochondrial membranes of cancer cells, leading
to rapid necrotic cell death.[3][4] This lytic process results in the release of tumor antigens and
damage-associated molecular patterns (DAMPS), which in turn stimulates a robust and
systemic anti-tumor immune response.[4][5][6] These application notes provide essential
information on the stability, handling, and use of LTX-315 in a laboratory setting.

Stability Data

Proper storage is critical to maintain the integrity and activity of LTX-315. The following table
summarizes the recommended storage conditions and stability for both lyophilized powder and
reconstituted solutions.
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Storage ]
Form Duration Notes
Temperature
Store in a tightly
sealed vial to prevent
Lyophilized Powder -20°C to -80°C Up to 3 years[1] moisture uptake. For

long-term storage,

-80°C is preferred.

4°C

Short-term (days to
weeks)[7]

Ensure the vial is

protected from light.

Room Temperature

Short-term (days to
weeks)[8]

Stable for the duration
of shipping under

ambient conditions.[7]

Reconstituted Solution
(in DMSO)

-80°C

Up to 1 year[1]

Aliquot to avoid
repeated freeze-thaw

cycles.[1]

Aliguot to avoid

-20°C Up to 1 month[1] repeated freeze-thaw
cycles.[1]
Reconstituted Solution
4°C Up to 1 week

(Aqueous Buffer)

Stability is sequence-
dependent; for
peptides containing
W, solutions are less

stable.

-20°C

Short-term (months)

[7]

Recommended for
long-term storage of
solutions.[7] Avoid
using frost-free

freezers.[9]

Handling and Storage

3.1 General Handling Precautions
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e Handle LTX-315 in a clean, well-ventilated area.

o Use standard personal protective equipment (PPE), including gloves, lab coat, and safety
glasses.[3]

e Lyophilized peptides can be volatile; handle with care to avoid inhalation.[8]
3.2 Storage of Lyophilized Powder

o Upon receipt, store the lyophilized LTX-315 powder at -20°C or -80°C for long-term stability.
[1][8]

» Before opening the vial, allow it to equilibrate to room temperature in a desiccator to prevent
condensation and moisture absorption.[9]

o Keep the vial tightly capped when not in use.
3.3 Reconstitution and Storage of Stock Solutions

e LTX-315 is soluble in DMSO.[7] For a stock solution, reconstitute the peptide in fresh, high-
quality DMSO.[1]

o For aqueous-based assays, further dilution of the DMSO stock solution with sterile distilled
water, saline, or an appropriate buffer is recommended.

» To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into single-use volumes before freezing.[1]

» Store aliquots at -80°C for up to one year or at -20°C for up to one month.[1]
Experimental Protocols

4.1 Protocol for Reconstitution of LTX-315

This protocol describes the reconstitution of lyophilized LTX-315 to create a stock solution.

Materials:
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Vial of lyophilized LTX-315

Sterile, anhydrous DMSO

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Allow the vial of lyophilized LTX-315 to warm to room temperature in a desiccator.
 Briefly centrifuge the vial to ensure all the powder is at the bottom.

o Carefully open the vial and add the required volume of DMSO to achieve the desired stock
concentration (e.g., 10 mg/mL).

o Gently vortex or pipette up and down to ensure the peptide is completely dissolved.
 Aliquot the stock solution into single-use, sterile polypropylene tubes.

» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]
4.2 Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to assess the cytotoxic effects of LTX-315 on a cancer cell line,
such as A375 human melanoma cells.

Materials:

A375 human melanoma cell line

Complete growth medium (e.g., DMEM with 10% FBS)

Serum-free medium

LTX-315 stock solution (reconstituted in DMSO)

96-well cell culture plates
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e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
¢ Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

» Plate reader

Procedure:

e Seed A375 cells into a 96-well plate at a density of 1 x 1075 cells/mL in 100 pL of complete
growth medium per well.

 Incubate the plate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell
adherence.

e The next day, remove the complete growth medium and wash the cells twice with serum-free
medium.

e Prepare serial dilutions of LTX-315 in serum-free medium from the stock solution.

e Add 100 pL of the LTX-315 dilutions to the respective wells. Include wells with untreated
cells as a negative control.

¢ Incubate the plate for the desired time points (e.g., 2, 4, 6 hours).

» Following incubation, add 10 pL of MTT solution to each well and incubate for 3-4 hours at
37°C.

e Add 100 pL of solubilization buffer to each well and mix thoroughly to dissolve the formazan
crystals.

e Measure the absorbance at 570 nm using a microplate reader.

o Calculate cell viability as a percentage relative to the untreated control cells.

Visualizations
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Caption: LTX-315 Mechanism of Action Signaling Pathway.
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Caption: Experimental Workflow for In Vitro Cytotoxicity Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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